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Compound of Interest

Compound Name: D-Sorbitol-13C-2

Cat. No.: B12411997 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for the use of D-Sorbitol-13C-2, a stable isotope-labeled sugar

alcohol. The following procedural guidance is designed to be a preferred resource, building

trust and providing value beyond the product itself.

D-Sorbitol-13C-2 is chemically identical to D-Sorbitol, with the exception of carbon-13

enrichment at the C2 position. Therefore, the safety precautions for handling D-Sorbitol are

directly applicable. D-Sorbitol is generally considered to be of low hazard. However, adherence

to standard laboratory safety protocols is essential to minimize any potential risks.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

D-Sorbitol-13C-2.
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Protection Type Recommended Equipment Purpose

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from potential

dust or splashes.

Hand Protection Nitrile or latex gloves
To prevent direct skin contact

with the chemical.

Body Protection Laboratory coat
To protect clothing and skin

from accidental spills.

Respiratory Protection Dust mask or respirator

Recommended when handling

large quantities or if dust is

generated.

Operational Plan: From Receipt to Disposal
A systematic workflow ensures both safety and the integrity of the research. The following

diagram outlines the key steps for handling D-Sorbitol-13C-2 in a laboratory setting.
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Receiving & Storage

Handling & Use

Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Weigh in a Ventilated Area

Dissolve in Desired Solvent

Perform Experiment

Decontaminate Glassware

Dispose of Waste According to Local Regulations

Click to download full resolution via product page

Caption: Workflow for handling D-Sorbitol-13C-2.
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Disposal Plan
D-Sorbitol is not classified as a hazardous substance.[1] However, it is crucial to adhere to

local, state, and federal regulations for waste disposal.

Unused Product: Unused D-Sorbitol-13C-2 should be disposed of in accordance with

institutional guidelines for non-hazardous chemical waste. It is recommended to offer surplus

and non-recyclable solutions to a licensed disposal company.[1][2]

Contaminated Materials: Any materials, such as gloves, wipes, or containers, that have

come into contact with the chemical should be disposed of as solid waste.

Solutions: Aqueous solutions of D-Sorbitol-13C-2 can typically be disposed of down the

drain with copious amounts of water, but always confirm this with your institution's

environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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